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6-IODO-2-[(1E)-2-(2-METHYL-1H-INDOL-3-YL)ETHENYL]-3-PHENYL-3,4-DIHYDROQUINAZOLIN-4-ONE

Name: 6-IODO-2-[(1E)-2-(2-METHYL-1H-INDOL-3-YL)ETHENYL]-3-PHENYL-3,4-DIHYDROQUINAZOLIN-4-ONE
Brand: Smolecule
SKU: S5550754
Rating: 4 (4 reviews)

Catalog No.

S5550754

CAS No.

M.F

C25H18IN3O

M. Wt

503.3 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

6-IODO-2-[(1E)-2-(2-METHYL-1H-INDOL-3-YL)ETHENYL]-...

3. Specification
4. Others

General Information

Product Name

6-IODO-2-[(1E)-2-(2-METHYL-1H-INDOL-3-YL)ETHENYL]-3-PHENYL-3,4-DIHYDROQUINAZOLIN-4-ONE

IUPAC Name

6-iodo-2-[(E)-2-(2-methyl-1H-indol-3-yl)ethenyl]-3-phenylquinazolin-4-one

Molecular Formula

C25H18IN3O

Molecular Weight

503.3 g/mol

InChI

InChI=1S/C25H18IN3O/c1-16-19(20-9-5-6-10-22(20)27-16)12-14-24-28-23-13-11-17(26)15-21(23)25(30)29(24)18-7-3-2-4-8-18/h2-15,27H,1H3/b14-12+

InChI Key

DYZWCRQCZLUDPN-WYMLVPIESA-N

SMILES

CC1=C(C2=CC=CC=C2N1)C=CC3=NC4=C(C=C(C=C4)I)C(=O)N3C5=CC=CC=C5

Canonical SMILES

CC1=C(C2=CC=CC=C2N1)C=CC3=NC4=C(C=C(C=C4)I)C(=O)N3C5=CC=CC=C5

Isomeric SMILES

CC1=C(C2=CC=CC=C2N1)/C=C/C3=NC4=C(C=C(C=C4)I)C(=O)N3C5=CC=CC=C5

The exact mass of the compound 6-iodo-2-[2-(2-methyl-1H-indol-3-yl)vinyl]-3-phenyl-4(3H)-quinazolinone is 503.04946 g/mol and the complexity rating of the compound is 701. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Source

[1] The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives ()

Substituents and Activity: The presence of specific functional groups on the indolylquinazolinone skeleton can influence its biological activity. In the case of 6-iodo-2-[2-(2-methyl-1H-indol-3-yl)vinyl]-3-phenyl-4(3H)-quinazolinone, the following features might be of interest:
- Iodine atom: Iodine substitution on some indolylquinazolinones has been linked to enhanced antibacterial activity [1].
- Methyl group: The methyl group on the indole ring can influence the molecule's interaction with potential targets.